Cas no 2227808-48-0 (rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine
• CAS No: 2227808-48-0
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6553118
• PubChem ID: 165853392
• Update Time: 2025-05-20

rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine
• 2227808-48-0
• rac-[(1R,2R)-2-[4-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl]methanamine
• EN300-1959298

• Inchi： 1S/C11H11F4N/c12-10-2-1-6(8-3-7(8)5-16)4-9(10)11(13,14)15/h1-2,4,7-8H,3,5,16H2/t7-,8-/m0/s1
• InChI Key： MRDOCGFLBWVUKO-YUMQZZPRSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine

Introduction to rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227808-48-0)

Rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227808-48-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a trifluoromethyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine consists of a cyclopropyl ring attached to a substituted phenyl group. The presence of the trifluoromethyl group and the fluorine atom on the phenyl ring imparts specific physicochemical properties that are crucial for its biological interactions. These features make it an attractive candidate for various pharmacological studies.

In recent years, the compound has been extensively studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research has shown that rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine exhibits selective binding to certain receptors, which could have implications for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine for serotonin and dopamine receptors. The results indicated that the compound has high affinity for serotonin 5-HT_1A receptors and moderate affinity for dopamine D₂ receptors. This dual activity suggests that it could be a promising lead compound for developing new therapeutic agents targeting these receptors.

Beyond its potential as a receptor modulator, rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This finding opens up possibilities for its use in treating inflammatory conditions and autoimmune diseases.

The pharmacokinetic profile of rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine is another important aspect that has been studied in detail. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

In terms of safety and toxicity, preliminary studies have indicated that rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine has a favorable safety profile at therapeutic doses. However, more extensive toxicological evaluations are required to fully understand its long-term safety and potential side effects.

The synthesis of rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on a larger scale, which is essential for advancing it through preclinical and clinical development phases.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with CNS disorders.

In conclusion, rac-(1R,2R)-2-4-fluoro-3-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227808-48-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in clinical settings.